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Cdc7-IN-19 Potency Profile

The table below summarizes the available quantitative data for this compound:

Parameter Value Context / Assay

IC50 (CDC7) 1.49 nM In vitro kinase assay [1]

Molecular Weight 351.40 g/mol Formula: C19H21N5O2 [1]

CAS Number 2606780-39-4 [1]

The search results indicate that Cdc7-IN-19 is a highly potent inhibitor, designed to target the ATP-binding

pocket of the CDC7 kinase [2] [1].

The Role of CDC7 and Inhibitor Mechanism

To contextualize the experimental data, the diagram below illustrates the central role of CDC7 in DNA

replication and the primary consequence of its inhibition.
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CDC7 Function and Inhibition

ORC Complex
(Binds Origin of Replication)

Formed Pre-Replication
Complex (pre-RC)

MCM Complex
(Replicative Helicase, Inactive)

Active CDC7-DBF4
Complex (DDK)

G1/S Transition

CDC7 Kinase Activator DBF4

Phosphorylated MCM
(Active Helicase)

Phosphorylates

DNA Replication
Initiation

CDC7 Inhibitor
(e.g., Cdc7-IN-19)

Inhibits

Replication Fork
Stalling & Collapse

Replication Stress
& DNA Damage

Cell Outcomes:
- Apoptosis (Cancer Cells)

- Senescence
- Immune Activation

Click to download full resolution via product page

CDC7 kinase, activated by DBF4, is essential for initiating DNA replication. Its inhibition leads to

replication stress and diverse anti-tumor effects.

Insights from Broader CDC7 Inhibitor Research

While specific protocol details for Cdc7-IN-19 are lacking, research on other CDC7 inhibitors provides

valuable context for its potent effects:
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Selectivity Challenge: A significant hurdle in developing CDC7 inhibitors is achieving selectivity over

structurally similar kinases like CDK2. The unique kinase insertion regions in CDC7's structure are
exploited for designing selective compounds [2].

Therapeutic Rationale: Cancer cells, especially those with TP53 and RB1 mutations, often
overexpress CDC7 and are highly dependent on it for proliferation. Inhibition selectively induces

apoptosis in these cancer cells while normal cells can arrest reversibly [3] [4].
Mechanistic Consequences: Beyond blocking DNA synthesis, CDC7 inhibition induces replication
stress, which can lead to senescence and the secretion of inflammatory molecules (SASP). This can
remodel the tumor microenvironment and potentially enhance response to immunotherapy [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12885870?utm_src=pdf-bulk
https://www.smolecule.com/products/s12885870?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

